N-(3-methylphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide
Description
N-(3-methylphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it an important tool for researchers in many different fields.
Scientific Research Applications
Drug-likeness and Lead Discovery
The compound is associated with the concept of ‘drug-likeness’, a qualitative property of chemicals used in the early stages of lead and drug discovery . Tools that estimate drug-likeness are valuable in filtering out compounds with undesirable properties from screening libraries and prioritizing hits from primary screens .
Optoelectronic Applications
The molecule has been widely used in optoelectronic applications, mainly for its hole-transporting properties . It also has the capability to emit blue light and amplified spontaneous emission, which is important for the development of organic lasers .
Organic Solid-State Lasers
This compound has been used in the field of organic solid-state lasers with the aim of improving active laser material properties . The optimization of the amplified spontaneous emission characteristics, such as threshold, linewidth, emission wavelength, and photostability, has been achieved by investigating the influence of several materials parameters .
Distributed Feedback Lasers
The compound has been used in the development of distributed feedback (DFB) lasers . These lasers are based on the compound dispersed in polystyrene (PS), as active media, and dichromated gelatin layers with holographically engraved relief gratings, as laser resonators .
Polymer Films for Lasers
The compound has been used in the optimization of the laser properties of polymer films . The amplified spontaneous emission characteristics of polystyrene films doped with the compound in waveguide configuration have been optimized .
Photoconductivity Enhancement
The photoconductivity of the compound when combined with TiO2 is higher than that of the compound alone . This property can be utilized in the development of more efficient photovoltaic devices .
properties
IUPAC Name |
N-(3-methylphenyl)-2-pyridin-3-ylpiperidine-1-carbothioamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3S/c1-14-6-4-8-16(12-14)20-18(22)21-11-3-2-9-17(21)15-7-5-10-19-13-15/h4-8,10,12-13,17H,2-3,9,11H2,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJULKOAZXBIPRI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=S)N2CCCCC2C3=CN=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(pyridin-3-yl)-N-(m-tolyl)piperidine-1-carbothioamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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